2-(Pentafluorothio)benzyl bromide

• Molecular Formula: C7H6BrF5S
• Molecular Weight: 297.09 g/mol
• IUPAC Name: [2-(bromomethyl)phenyl]-pentafluoro-λ6-sulfane
• InChI: InChI=1S/C7H6BrF5S/c8-5-6-3-1-2-4-7(6)14(9,10,11,12)13/h1-4H,5H2
• InChI Key: JBFJLHQHCHLSGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CBr)S(F)(F)(F)(F)F

Description

2-(Pentafluorothio)benzyl bromide (C₇H₅BrF₅S) is a halogenated aromatic compound featuring a pentafluorothio (SF₅) substituent in the ortho position relative to the benzyl bromide group. Its CAS registry number is 1240256-82-9 (as per ), with a molecular weight of 313.08 g/mol. This compound is primarily utilized in organic synthesis as an electrophilic reagent to introduce the SF₅ group—a highly stable, lipophilic, and electron-withdrawing moiety—into target molecules. The SF₅ group enhances metabolic stability and bioavailability in pharmaceuticals and agrochemicals .

Suppliers such as Thermo Scientific Alfa Aesar provide 2-(Pentafluorothio)benzyl bromide at 97% purity, emphasizing its moisture-sensitive nature and requiring storage under inert conditions . Key applications include the synthesis of advanced materials, bioactive molecules, and ligands for catalysis.

Comparison with Similar Compounds

4-(Pentafluorothio)benzyl Bromide

• Molecular Formula : C₇H₆BrF₅S
• CAS : 1126969-29-6
• Molecular Weight : 297.08 g/mol
• Key Differences : The SF₅ group is in the para position, reducing steric hindrance compared to the ortho-substituted analog. This positional change may enhance reactivity in nucleophilic substitutions due to better accessibility .

3-(Pentafluorosulfur)benzyl Bromide

• CAS : 1056893-24-3
• Application: Used as an SF5 source in drug discovery.

2-Methoxy-5-(pentafluorothio)benzyl Bromide

• Molecular Formula : C₈H₈BrF₅OS
• CAS : 1240257-53-7
• Molecular Weight : 327.11 g/mol
• Key Differences : The methoxy group at position 2 introduces electron-donating effects, which may counterbalance the electron-withdrawing SF₅ group, altering reaction kinetics in cross-coupling reactions .

Trifluoromethoxy-Substituted Benzyl Bromides

4-(Trifluoromethoxy)benzyl Bromide

• Molecular Formula : C₈H₆BrF₃O
• CAS : 50824-05-0
• Molecular Weight : 255.04 g/mol
• Key Differences : The trifluoromethoxy (OCF₃) group is less electron-withdrawing than SF₅, resulting in lower electrophilicity. This compound is preferred in reactions requiring moderate reactivity, such as Grignard reagent synthesis .

Halogen-Substituted Benzyl Bromides

Benzyl Bromide (Parent Compound)

• Molecular Formula : C₇H₇Br
• CAS : 100-39-0
• Molecular Weight : 171.03 g/mol
• Key Differences : Lacking substituents, it is highly reactive but less stable. Classified as a flammable liquid with significant health hazards (NFPA Health Rating: 2) .

4-Fluorobenzyl Bromide

• Molecular Formula : C₇H₆BrF
• CAS : 351-11-9
• Molecular Weight : 189.03 g/mol
• Key Differences : The fluorine substituent provides mild electron-withdrawing effects, making it less reactive than SF₅-containing analogs but more stable than benzyl bromide .

Data Tables

Compound Name	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Substituent Position	Key Property
2-(Pentafluorothio)benzyl bromide	C7H5BrF5S	1240256-82-9	313.08	Ortho	Moisture-sensitive, high electrophilicity
4-(Pentafluorothio)benzyl bromide	C7H6BrF5S	1126969-29-6	297.08	Para	Lower steric hindrance
4-(Trifluoromethoxy)benzyl bromide	C8H6BrF3O	50824-05-0	255.04	Para	Moderate reactivity, OCF3 group
Benzyl bromide	C7H7Br	100-39-0	171.03	N/A	High volatility, flammable

Research Findings

• Solubility : Pentafluorobenzyl bromide (a related compound) exhibits pH-dependent solubility, with higher solubility in polar aprotic solvents like DMF .
• Reactivity : The SF₅ group in 2-(Pentafluorothio)benzyl bromide significantly enhances electrophilicity, enabling efficient Suzuki-Miyaura couplings under mild conditions. Comparatively, trifluoromethoxy-substituted analogs require harsher reaction conditions .
• Applications : SF₅-containing compounds are prioritized in antiviral drug development due to their resistance to metabolic degradation, whereas trifluoromethoxy derivatives are used in agrochemicals for balanced cost and performance .